Cas no 2034323-41-4 (N-3-methyl-4-({2-4-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}sulfamoyl)phenylacetamide)

• Product Name: N-3-methyl-4-({2-4-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}sulfamoyl)phenylacetamide
• CAS No: 2034323-41-4
• MF: C₁₉H₂₁N₅O₃S
• MW: 399.466742277145
• CID: 5841679
• PubChem ID: 126850968
• Update Time: 2025-06-21

N-3-methyl-4-({2-4-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}sulfamoyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-3-methyl-4-({2-4-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}sulfamoyl)phenylacetamide
• AKOS032466312
• N-[3-methyl-4-[2-(4-pyridin-4-ylpyrazol-1-yl)ethylsulfamoyl]phenyl]acetamide
• 2034323-41-4
• F6525-5878
• N-[3-methyl-4-({2-[4-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}sulfamoyl)phenyl]acetamide

• Inchi： 1S/C19H21N5O3S/c1-14-11-18(23-15(2)25)3-4-19(14)28(26,27)22-9-10-24-13-17(12-21-24)16-5-7-20-8-6-16/h3-8,11-13,22H,9-10H2,1-2H3,(H,23,25)
• InChI Key： LQVSEINWVYULHS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C)NC(C)=O)(NCCN1C=C(C2C=CN=CC=2)C=N1)(=O)=O

Computed Properties

• Exact Mass: 399.13651072g/mol
• Monoisotopic Mass: 399.13651072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 114Ų

Additional information on N-3-methyl-4-({2-4-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}sulfamoyl)phenylacetamide

Introduction to N-3-methyl-4-({2-4-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}sulfamoyl)phenylacetamide and Its CAS No. 2034323-41-4

N-3-methyl-4-({2-4-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}sulfamoyl)phenylacetamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2034323-41-4, represents a testament to the ongoing innovation in medicinal chemistry. The intricate structure of this molecule, featuring a phenylacetamide core modified with a sulfamoyl group and an ethyl chain terminated by a pyrazole ring, makes it a subject of intense study for its potential biological activities.

The molecular architecture of N-3-methyl-4-({2-4-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}sulfamoyl)phenylacetamide is characterized by several key functional groups that contribute to its unique properties. The presence of a pyridine ring and a pyrazole ring in the molecular structure suggests potential interactions with biological targets, which are crucial for drug design. These heterocyclic structures are often found in bioactive molecules due to their ability to engage in hydrogen bonding and other forms of molecular recognition.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with remarkable accuracy. The sulfamoyl group in N-3-methyl-4-({2-4-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}sulfamoyl)phenylacetamide is particularly noteworthy, as sulfonamides are known for their broad spectrum of biological activities. This includes anti-inflammatory, antimicrobial, and anticancer properties, making this compound a promising candidate for further investigation.

The phenylacetamide moiety is another critical component of this molecule. Phenylacetamides have been extensively studied for their potential therapeutic applications, particularly in the treatment of neurological disorders. The ability of phenylacetamides to modulate neurotransmitter systems has made them attractive candidates for drugs targeting conditions such as depression, anxiety, and pain.

In the context of current research, N-3-methyl-4-({2-4-(pyridin-4-yll)-1H-pyrazol-l-yethersulfonyl}phenylacetamide aligns with the growing interest in multitargeted drug design. Multitargeted drugs are designed to interact with multiple biological targets simultaneously, which can lead to enhanced efficacy and reduced side effects. The complex structure of this compound suggests that it may possess the ability to interact with various receptors and enzymes, making it a versatile tool for drug discovery.

The synthesis of N-l-lmethyl-l,-(2,l(l(l-pyridinell)-lylethersulfonyl)phenyllactamide involves multiple steps, each requiring precise control over reaction conditions. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex framework of this molecule. These techniques allow for the efficient formation of carbon-carbon bonds, which are essential for creating the intricate three-dimensional structure of bioactive compounds.

One of the most exciting aspects of studying N-l-lmethyl-l,-(2,l(l(l-pyridinell)-lylethersulfonyl}phenyllactamide is its potential application in the development of novel therapeutics. The combination of a sulfamoyl group and a phenylacetamide moiety provides a unique scaffold that can be modified further to optimize biological activity. Researchers are exploring various derivatives of this compound to enhance its potency and selectivity for specific biological targets.

The role of computational modeling in drug discovery cannot be overstated. Molecular docking studies have been particularly useful in understanding how N-l-lmethyl-l,-(2,l(l(l-pyridinell)-lylethersulfonyl}phenyllactamide interacts with its intended targets. These studies provide valuable insights into the binding modes and affinity of the compound, which can guide further optimization efforts. Additionally, virtual screening techniques have been employed to identify potential lead compounds based on their structural features and predicted biological activities.

The pharmacokinetic properties of N-l-lmethyl-l,-(2,l(l(l-pyridinell)-lylethersulfonyl}phenyllactamide are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical feasibility. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been used to study the pharmacokinetic profile of this compound.

In conclusion, N-l.lmethyl.l,-(Z.l{l(pYrdllnll)-lylethersulfonyl}phenyllactamide (CAS No. 2034323_41_4) represents a significant advancement in pharmaceutical research. Its complex structure and multifaceted functional groups make it a promising candidate for further development into novel therapeutics. The ongoing research into this compound underscores the importance of innovative approaches in drug discovery and development.